Cas no 65625-40-3 (2,3-dimethylbenzene-1-sulfonamide)

• Product Name: 2,3-dimethylbenzene-1-sulfonamide
• CAS No: 65625-40-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD11650800
• CID: 397937
• PubChem ID: 18667731
• Update Time: 2025-10-21

2,3-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,3-dimethyl-
• 2,3-dimethylbenzenesulfonamide
• Benzenesulfonamide, 2,3-dimethyl- (9CI)
• 2,3-dimethylbenzene-1-sulfonamide
• F8887-2015
• Dimethylbenzolsulfonamid
• 2,3-Dimethyl-benZenesulfonamide
• SCHEMBL401308
• Benzenesulfonamide,2,3-dimethyl-(9ci)
• GS0866
• DTXSID40595405
• CS-0244112
• 65625-40-3
• MFCD11650800
• AKOS009386355
• EN300-272073

• MDL： MFCD11650800
• Inchi： 1S/C8H11NO2S/c1-6-4-3-5-8(7(6)2)12(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： LFEXGBPVZBXATF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Additional information on 2,3-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of 2,3-Dimethylbenzene-1-sulfonamide (CAS: 65625-40-3) in Chemical Biology and Pharmaceutical Research

The compound 2,3-dimethylbenzene-1-sulfonamide (CAS: 65625-40-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is based on a comprehensive review of recent peer-reviewed publications, patent filings, and industry reports.

Recent studies have highlighted the role of 2,3-dimethylbenzene-1-sulfonamide as a key intermediate in the synthesis of novel sulfonamide-based therapeutics. Sulfonamides are a well-established class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. The specific structural features of 2,3-dimethylbenzene-1-sulfonamide, such as its dimethyl substitution pattern, have been shown to influence its reactivity and biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits enhanced binding affinity to certain bacterial enzymes, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial potential, 2,3-dimethylbenzene-1-sulfonamide has also been investigated for its role in modulating enzyme activity in metabolic pathways. A recent preprint on bioRxiv reported that this compound acts as an allosteric modulator of carbonic anhydrase, an enzyme implicated in various physiological and pathological processes. The study utilized X-ray crystallography and molecular dynamics simulations to elucidate the binding mode of 2,3-dimethylbenzene-1-sulfonamide, providing valuable insights for the design of next-generation enzyme inhibitors.

From a synthetic chemistry perspective, advancements in the scalable production of 2,3-dimethylbenzene-1-sulfonamide have been achieved through innovative catalytic methods. A 2022 patent application (WO2022156789) describes a novel palladium-catalyzed sulfonylation reaction that significantly improves the yield and purity of the compound. This methodological breakthrough is expected to facilitate its broader use in pharmaceutical manufacturing and academic research.

Looking ahead, the versatility of 2,3-dimethylbenzene-1-sulfonamide as a chemical scaffold presents numerous opportunities for drug discovery. Ongoing research is exploring its potential in targeted cancer therapies, where its ability to selectively inhibit specific protein-protein interactions is being investigated. Furthermore, computational studies are underway to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, which will be crucial for its progression into preclinical development.

In conclusion, 2,3-dimethylbenzene-1-sulfonamide (CAS: 65625-40-3) represents a compound of growing importance in chemical biology and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for both basic research and applied drug development. Future studies will likely focus on optimizing its pharmacological profile and exploring its therapeutic potential in various disease contexts.